Cas no 164391-51-9 (2(3H)-Benzofuranone,5,7-bis(1,1-dimethylethyl)-3-(2,4-dimethylphenyl)-)

• Product Name: 2(3H)-Benzofuranone,5,7-bis(1,1-dimethylethyl)-3-(2,4-dimethylphenyl)-
• CAS No: 164391-51-9
• MF: C₂₄H₃₀O₂
• MW: 350.493807315826
• CID: 1343785
• PubChem ID: 22485815
• Update Time: 2025-04-20

2(3H)-Benzofuranone,5,7-bis(1,1-dimethylethyl)-3-(2,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzofuranone,5,7-bis(1,1-dimethylethyl)-3-(2,4-dimethylphenyl)-
• 164391-51-9
• DTXSID801155600
• SCHEMBL2612419
• 5,7-Bis(1,1-dimethylethyl)-3-(2,4-dimethylphenyl)-2(3H)-benzofuranone

• Inchi： 1S/C24H30O2/c1-14-9-10-17(15(2)11-14)20-18-12-16(23(3,4)5)13-19(24(6,7)8)21(18)26-22(20)25/h9-13,20H,1-8H3
• InChI Key： RXKFZLDJLODNPC-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC(C)=CC=2C)C2=CC(=CC(=C12)C(C)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 350.2247
• Monoisotopic Mass: 350.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3